Cas no 30628-07-0 (methyl-(1,2,3,4-tetra-o-acetyl-alpha-d-galactopyranose)uronate)

methyl-(1,2,3,4-tetra-o-acetyl-alpha-d-galactopyranose)uronate structure
30628-07-0 structure
Product Name:methyl-(1,2,3,4-tetra-o-acetyl-alpha-d-galactopyranose)uronate
CAS No:30628-07-0
MF:C15H20O11
MW:376.312705993652
CID:916149
PubChem ID:12275080
Update Time:2025-04-19

methyl-(1,2,3,4-tetra-o-acetyl-alpha-d-galactopyranose)uronate Chemical and Physical Properties

Names and Identifiers

    • methyl-(1,2,3,4-tetra-o-acetyl-alpha-d-galactopyranose)uronate
    • A-L-idopyranuronate
    • A-L-Idopyranuronic Acid Methyl Ester Tetraacetate
    • A-L-iduronate
    • Methyl 1,2,3,4-Tetra-O-acetyl-
    • methyl 1,2,3,4-tetra-O-acetyl-D-glucopyranouronate
    • methyl 1,2,3,4-tetra-O-acetyl-D-glucopyranuronate
    • methyl 1,2,3,4-tetra-O-acetyl-D-glucuronate
    • methyl-1,2,3,4-tetra-O-acetyl-D-glucopyranuronate
    • 1,2,3,4-TETRA-O-ACETYL-A-D-GALACTURONIC ACID METHYL ESTER
    • 30628-07-0
    • 1,2,3,4-Tetra-O-acetyl-a-D-galacturonicacidmethylester
    • s11182
    • Inchi: 1S/C15H20O11/c1-6(16)22-10-11(23-7(2)17)13(24-8(3)18)15(25-9(4)19)26-12(10)14(20)21-5/h10-13,15H,1-5H3/t10-,11+,12+,13-,15+/m1/s1
    • InChI Key: DPOQCELSZBSZGX-KDBYPZKRSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1C(=O)OC)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 376.101
  • Monoisotopic Mass: 376.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141A^2
  • XLogP3: -0.3

Experimental Properties

  • PSA: 140.73000
  • LogP: -0.75750

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